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A 2023 study published in ACS Omega developed a high-throughput method for determining 147 pesticide

residues in traditional Chinese medicines using GC-MS/MS, which is directly applicable to recovery studies

for compounds like thenylchlor [1].

The research compared two sample preparation methods: Solid Phase Extraction (SPE) and QuEChERS.

The table below summarizes the key parameters of both protocols for a clear comparison.

Parameter
Solid Phase Extraction (SPE)
Method

QuEChERS Method

Sample Amount 2 g of dried material [1] 2 g of dried material [1]

Extraction
Solvent

15 mL ethyl acetate/n-hexane
(1:1, v/v) [1]

15 mL acetonitrile/acetic acid (99:1, v/v) [1]

Clean-up
Sorbent

GCB/NH2 column [1] 400 mg PSA, 400 mg C18, 200 mg GCB, 1200
mg MgSO₄ [1]

Key Additives 5 g sodium chloride [1] 6 g anhydrous MgSO₄, 1.5 g sodium acetate [1]

Analysis
Instrument

GC-MS/MS [1] GC-MS/MS [1]
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The study validated this methodology, achieving limits of detection within 0.01–0.05 mg/kg and recoveries

for most of the 147 pesticides within the acceptable range of 70–120% with relative standard deviations

below 20% [1]. This demonstrates that the protocol is effective for the simultaneous analysis of multiple

pesticides in complex plant matrices.

To help visualize the procedural flow, the following diagram outlines the key steps for both the SPE and

QuEChERS methods.
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SPE Procedure

QuEChERS Procedure

Start: Sample Preparation

Rehydrate with water
and vortex

SPE Method

QuEChERS Method

Extract with Ethyl Acetate/n-Hexane
Add NaCl, vortex, sonicate, centrifuge

Extract with Acetonitrile/Acetic Acid
Add MgSO₄, NaOAc, vortex, centrifuge

Combine & concentrate supernatant
(Nitrogen stream)

Purify using
GCB/NH2 SPE column

Elute, concentrate,
reconstitute in n-Hexane

GC-MS/MS Analysis

Transfer supernatant to
d-SPE tube (PSA, C18, GCB, MgSO₄)

Vortex and centrifuge

Concentrate supernatant
(Nitrogen stream)

Reconstitute in Ethyl Acetate
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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